Cas no 2137792-72-2 ((5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride)

• Product Name: (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride
• CAS No: 2137792-72-2
• MF: C₈H₅ClFNO₂S₂
• MW: 265.712201833725
• CID: 5777149
• PubChem ID: 165459138
• Update Time: 2025-07-18

(5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride
• 2137792-72-2
• EN300-727331
• (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride

• Inchi： 1S/C8H5ClFNO2S2/c9-5-1-2-7-6(3-5)11-8(14-7)4-15(10,12)13/h1-3H,4H2
• InChI Key： NDHPDNZDTCAONL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(CS(=O)(=O)F)S2

Computed Properties

• Exact Mass: 264.9434266g/mol
• Monoisotopic Mass: 264.9434266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Additional information on (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride

Introduction to (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride (CAS No. 2137792-72-2)

(5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride, CAS No. 2137792-72-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzothiazole class, which is well-known for its diverse biological activities and utility in drug development. The presence of a sulfonyl fluoride group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The benzothiazole core of this compound is a heterocyclic aromatic ring system consisting of carbon, nitrogen, and sulfur atoms. This structural motif is frequently encountered in bioactive molecules due to its ability to interact with various biological targets. Specifically, the 5-Chloro-1,3-benzothiazol-2-yl moiety is particularly interesting because the chlorine substituent at the 5-position can influence the electronic properties and reactivity of the molecule. This feature makes it a versatile building block for designing novel compounds with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from benzothiazole derivatives. The sulfonyl fluoride group in (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride is particularly noteworthy because it can undergo nucleophilic substitution reactions, allowing for further functionalization. This reactivity has been exploited in various synthetic pathways to create more complex molecules with potential therapeutic applications.

One of the most promising areas of research involving this compound is its application as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride to develop new antimicrobial agents. The benzothiazole scaffold is known to exhibit broad-spectrum antimicrobial activity, and the introduction of a sulfonyl fluoride group enhances this property by improving binding affinity to bacterial enzymes.

Moreover, recent studies have explored the use of this compound in the development of anticancer drugs. The unique structural features of (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride allow it to interact with specific targets involved in cancer cell proliferation and survival. By modifying its molecular structure, researchers have been able to design derivatives that exhibit potent antitumor activity both in vitro and in vivo.

The synthetic utility of (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride extends beyond pharmaceutical applications. It has also been employed in materials science and agrochemical research. For example, its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing novel organic materials with unique electronic properties. Additionally, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi.

In conclusion, (5-Chloro-1,3-benzothiazol-2-yl)methanesulfonyl fluoride (CAS No. 2137792-72-2) is a multifaceted compound with significant potential in various fields of research. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.